Cas no 2167704-30-3 (2-(1-Aminoethyl)-4-butylphenol)

• Product Name: 2-(1-Aminoethyl)-4-butylphenol
• CAS No: 2167704-30-3
• MF: C₁₂H₁₉NO
• MW: 193.285363435745
• CID: 5777281
• PubChem ID: 165508320
• Update Time: 2025-05-20

2-(1-Aminoethyl)-4-butylphenol Chemical and Physical Properties

Names and Identifiers

• 2167704-30-3
• EN300-1277263
• 2-(1-aminoethyl)-4-butylphenol
• 2-(1-Aminoethyl)-4-butylphenol

• Inchi： 1S/C12H19NO/c1-3-4-5-10-6-7-12(14)11(8-10)9(2)13/h6-9,14H,3-5,13H2,1-2H3
• InChI Key： BSGYNIATAOIQBM-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1C(C)N)CCCC

Computed Properties

• Exact Mass: 193.146664230g/mol
• Monoisotopic Mass: 193.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 46.2Ų

Additional information on 2-(1-Aminoethyl)-4-butylphenol

2-(1-Aminoethyl)-4-butylphenol: A Comprehensive Overview

2-(1-Aminoethyl)-4-butylphenol, also known by its CAS number 2167704-30-3, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound, characterized by its unique structure, has garnered attention in recent years due to its potential in drug discovery, polymer synthesis, and advanced materials development. In this article, we delve into the properties, synthesis methods, applications, and the latest research findings related to 2-(1-Aminoethyl)-4-butylphenol.

The molecular structure of 2-(1-Aminoethyl)-4-butylphenol consists of a phenol ring substituted with an aminoethyl group at the 2-position and a butyl group at the 4-position. This substitution pattern imparts unique electronic and steric properties to the molecule. The phenolic hydroxyl group is highly reactive, making it a valuable functional group in various chemical transformations. The aminoethyl group introduces amine functionality, which can participate in hydrogen bonding and other non-covalent interactions. The butyl group adds bulkiness to the molecule, influencing its solubility and stability in different solvents.

Recent studies have explored the synthesis of 2-(1-Aminoethyl)-4-butylphenol through various routes, including nucleophilic aromatic substitution and coupling reactions. One notable approach involves the reaction of 4-butylphenol with an aminoethylating agent under specific conditions. Researchers have optimized these methods to achieve high yields and purity levels, which are critical for applications requiring precise chemical structures.

In terms of applications, 2-(1-Aminoethyl)-4-butylphenol has shown promise in drug delivery systems due to its ability to form stable complexes with metal ions. For instance, studies have demonstrated its potential as a ligand in metallo-drug design, where it can coordinate with transition metals to form bioactive complexes. Additionally, this compound has been investigated as a building block for polymeric materials with tailored properties. Its amine functionality allows for easy incorporation into polymer networks via condensation or addition reactions.

The unique combination of functional groups in 2-(1-Aminoethyl)-4-butylphenol makes it an attractive candidate for use in sensors and diagnostic devices. Recent research has focused on its application as a sensing material for detecting environmental pollutants such as heavy metals and volatile organic compounds (VOCs). The phenolic hydroxyl group provides reactivity towards these analytes, while the aminoethyl group enhances sensitivity through additional interaction mechanisms.

In the field of materials science, 2-(1-Aminoethyl)-4-butylphenol has been employed as a monomer in the synthesis of stimuli-responsive polymers. These polymers exhibit changes in their physical properties (e.g., solubility or mechanical strength) in response to external stimuli such as temperature or pH changes. Such materials hold potential for applications in drug delivery, tissue engineering, and smart textiles.

The latest research on CAS No 2167704-30-3 has also highlighted its role in catalysis. Studies have shown that this compound can act as a ligand in organocatalytic systems, facilitating various organic transformations with high efficiency. Its ability to stabilize transition metal catalysts makes it valuable in industrial processes where selective catalysis is required.

In conclusion, 2-(1-Aminoethyl)-4-butylphenol, identified by its CAS number 2167704-30-3, is a multifaceted compound with diverse applications across chemistry and materials science. Its unique structure enables it to serve as a versatile building block for advanced materials and innovative chemical systems. As research continues to uncover new potential uses for this compound, it is poised to play an increasingly important role in both academic and industrial settings.